2-Ethynylazetidine hydrochloride
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Description
Scientific Research Applications
Synthesis and Stereochemistry
- 2-Ethynylaziridines, closely related to 2-Ethynylazetidine hydrochloride, have been utilized as chiral carbon nucleophiles in the stereoselective synthesis of 1,3-amino alcohols with three contiguous chiral centers. This process involves the treatment of N-protected 3-alkyl-2-ethynylaziridines with indium iodide in the presence of palladium catalysts and water, highlighting the compound's role in constructing complex stereochemical architectures (Ohno, Hamaguchi, & Tanaka, 2001).
Chemical Modifications and Derivatives
- The compound has been part of studies for the development of novel chiral auxiliaries, such as in the synthesis of enantiopure alkaloidal natural products, demonstrating its versatility in organic synthesis and the production of complex molecules with potential pharmacological activities (Wang, Dong, Sun, Xu, Li, & Hu, 2005).
Nucleophilic Substitution Reactions
- Research involving 2-ethynylpyridines, which share a functional group with this compound, describes efficient hydrochlorination without special reagents. The reaction highlights the compound's reactivity and potential for forming structurally diverse derivatives through nucleophilic substitution, which could be relevant for developing new chemical entities (Muragishi, Asahara, & Nishiwaki, 2017).
Radical Reactions for Ethynyl Group Introduction
- A novel method has been explored for the stereoselective introduction of an ethynyl group, relevant to this compound, using a silicon tether. This approach is significant for introducing ethynyl groups into various substrates, demonstrating the compound's utility in synthetic organic chemistry (Sukeda, Ichikawa, Matsuda, & Shuto, 2003).
Properties
IUPAC Name |
2-ethynylazetidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N.ClH/c1-2-5-3-4-6-5;/h1,5-6H,3-4H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSUQISAQVNWGLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1CCN1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2174001-44-4 |
Source
|
Record name | 2-ethynylazetidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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